9H-Thioxanthen-9-one, 6-chloro-1-((2-(ethyl(2-hydroxyethyl)amino)ethyl)amino)-4-(hydroxymethyl)-

• IUPAC Name: 6-chloro-1-[2-[ethyl(2-hydroxyethyl)amino]ethylamino]-4-(hydroxymethyl)thioxanthen-9-one
• InChI: InChI=1S/C20H23ClN2O3S/c1-2-23(9-10-24)8-7-22-16-6-3-13(12-25)20-18(16)19(26)15-5-4-14(21)11-17(15)27-20/h3-6,11,22,24-25H,2,7-10,12H2,1H3
• InChI Key: CTALNPUOYPMUNW-UHFFFAOYSA-N
• Canonical SMILES: CCN(CCNC1=C2C(=C(C=C1)CO)SC3=C(C2=O)C=CC(=C3)Cl)CCO
• Molecular Formula: C20H23ClN2O3S
• DSSTOX Substance ID: DTXSID00169540
• Molecular Weight: 406.9 g/mol
• CAS RN: 17319-11-8

Description

9H-Thioxanthen-9-one, 6-chloro-1-((2-(ethyl(2-hydroxyethyl)amino)ethyl)amino)-4-(hydroxymethyl)- is a useful research compound. Its molecular formula is C20H23ClN2O3S and its molecular weight is 406.9 g/mol. The purity is usually 95%.
The exact mass of the compound 9H-Thioxanthen-9-one, 6-chloro-1-((2-(ethyl(2-hydroxyethyl)amino)ethyl)amino)-4-(hydroxymethyl)- is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 166374. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Derivatives

• Synthesis of Amine Derivatives : 9H-Thioxanthen-9-ones are used as a scaffold in biologically active and medicinally significant compounds. The synthesis of derivatives, such as 1-fluoro-4-methyl-9H-thioxanthen-9-one and its amine derivatives, has been documented (Javaheri et al., 2016).

Photopolymerization and Photoinitiation

• Visible Light Photoinitiators : Certain derivatives, like 2-(methyl(4-((methyl(9-oxo-9H-thioxanthen-2-yl)amino)methyl)benzyl)amino)ethyl acrylate, are designed as one-component visible light photoinitiators for free radical polymerization, showing potential in fields such as food packing or biomedical applications (Wu et al., 2017).
• Developing Visible Photoinitiators : Amino-thioxanthone photoinitiators with different substituents exhibit high molar extinction coefficients and broad absorption range in the visible region, enhancing polymerization processes (Wu et al., 2014).

Chemical Synthesis and Properties

• Preparation of Dibenzo[b, f][1,4]thiazepines : The compound and its derivatives are used in the synthesis of dibenzo[b, f][1,4]thiazepines, showcasing its versatility in chemical synthesis (Fujii et al., 2004).
• Antimicrobial and Antitumor Activity : Some thioxanthene derivatives, including this compound, have shown antimicrobial, fungicide, and antitumor activity (Yunnikova & Voronina, 1996).

Pharmacological Applications

• Antimalarial Properties : Chlorinated 9H-xanthones, related to this compound, carrying aminoalkyl side chains have been synthesized and evaluated for their antimalarial properties (Portela et al., 2007).

Photoinitiator and Polymer Modification

• Photoinitiator with Multifunctional Properties : A silicone-thioxanthone derivative, related to this compound, acts as a photoinitiator with abilities to modify the cured polymers' properties, enhancing thermal stability and resistance against water and acid (Wu et al., 2019).